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Compound of Interest

Compound Name: Allyltriphenylsilane

Cat. No.: B103027

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
allyltriphenylsilane. The information is compiled to ensure safe laboratory practices and to
provide a quick reference for researchers and professionals in drug development.

Chemical and Physical Properties

Allyltriphenylsilane is a solid organosilane compound.[1] Its key physical and chemical
properties are summarized below. Understanding these properties is crucial for its safe
handling and storage.
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Property Value Source
CAS Number 18752-21-1 [1][21[3]
Molecular Formula C21H20Si [1][2]
Molecular Weight 300.47 g/mol

Appearance White Solid [2]
Melting Point 87-90 °C [2][3][4]
Boiling Point 380.4 °C at 760 mmHg [2][3]
Density 1.03 g/cm3 [2][3]
Flash Point 170.2 °C [2][3]

Vapor Pressure

1.19E-05 mmHg at 25°C

[3]

Hazard Identification and Toxicological Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), allyltriphenylsilane is not classified as a hazardous substance.[1] However, it may

cause irritation upon contact with the skin, eyes, or respiratory tract.[1]

Potential Health Effects:

symptoms such as coughing, nausea, and headache.[1]

Skin Contact: May cause skin irritation.[1]
Eye Contact: May cause eye irritation.[1]

Ingestion: No specific information is available.[1]

Inhalation: May cause irritation to the respiratory tract.[1] Overexposure can lead to

There is no data available on acute toxicity, carcinogenicity, mutagenicity, or reproductive

toxicity. The chemical, physical, and toxicological properties have not been thoroughly

investigated.[5]
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Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure
laboratory safety.

Handling:

Avoid contact with skin and eyes.[1]
e Do not breathe dust.[1]

e Use in a well-ventilated area. Provide local exhaust or general room ventilation to minimize
dust exposure.[1]

e Wash hands thoroughly after handling.[1]
o Take precautionary measures against static discharge.[6]
o Keep away from heat, sparks, and open flames.[1][5]

Storage:

Keep the container tightly closed.[1]

Store in a well-ventilated place, away from heat.[1]

Incompatible with oxidizing agents.[1]

This material is classified as a combustible solid.
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Key Safety Precautions for Allyltriphenylsilane
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Caption: Summary of key safety precautions for Allyltriphenylsilane.

Personal Protective Equipment (PPE)

When handling allyltriphenylsilane, the following personal protective equipment should be
worn:[1]

» Hand Protection: Neoprene or nitrile rubber gloves.[1]

o Eye Protection: Safety glasses. Contact lenses should not be worn.[1]
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» Skin and Body Protection: Wear suitable protective clothing.[1]

» Respiratory Protection: If inhalation is possible, use a NIOSH-certified dust and mist
respirator.[1]

First-Aid Measures

In case of exposure, follow these first-aid procedures:

After Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.

» After Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing.[7] If skin irritation occurs, get medical advice/attention.[1]

» After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1]
Remove contact lenses if present and easy to do. Continue rinsing. Get medical
advice/attention.[1]

 After Ingestion: Never give anything by mouth to an unconscious person.[1] Get medical
advice/attention.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical.[1]
e Unsuitable Extinguishing Media: None known.[1]

e Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is
exposed to water or open flame.[1]

» Fire-Fighting Instructions: Use water spray to cool exposed surfaces.[1] Exercise caution
when fighting any chemical fire.[1]

» Protection for Firefighters: Do not enter the fire area without proper protective equipment,
including respiratory protection.[1]

Accidental Release Measures
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In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions:

o Evacuate unnecessary personnel.[1]

o Wear appropriate personal protective equipment as described in Section 4.[1]

e Avoid breathing dust and contact with the substance.[1]

Environmental Precautions:

e Prevent entry into sewers and public waters.[1]

» Notify authorities if the product enters sewers or public waters.[1]

Methods for Cleaning Up:

e Sweep or shovel spills into an appropriate container for disposal.[1]

» For liquid spills, use an inert absorbent material.
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Allyltriphenylsilane Spill Response Protocol
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Caption: Flowchart for responding to an Allyltriphenylsilane spill.
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Stability and Reactivity

» Chemical Stability: Stable in sealed containers stored under a dry inert atmosphere.[1]
» Conditions to Avoid: Heat, open flames, and sparks.[1]
e Incompatible Materials: Oxidizing agents.[1]

» Hazardous Decomposition Products: Organic acid vapors.[1] Thermal decomposition can
lead to the release of irritating gases and vapors, including carbon monoxide, carbon
dioxide, and silicon dioxide.[7]

e Hazardous Polymerization: Non-hazardous polymerization may occur at temperatures above
150°C.[1]

Disposal Considerations

» Dispose of waste in a safe manner in accordance with local, state, and federal regulations.[1]
e May be incinerated.[1]

e Do not dispose of waste into the sewer system.[1]

This guide is intended for informational purposes only and should not be a substitute for a
comprehensive risk assessment and adherence to all applicable safety regulations. Always
consult the most current Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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